Cas no 2413877-56-0 (1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine)
1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(1s)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
- EN300-39871296
- EN300-7535163
- 2413877-56-0
- 1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
- 1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
-
- Inchi: 1S/C7H10F3NO/c8-7(9,10)5-4-1-6(2-4,3-11)12-5/h4-5H,1-3,11H2
- InChI Key: MPCVEFWFNTXWDI-UHFFFAOYSA-N
- SMILES: FC(C1C2CC(CN)(C2)O1)(F)F
Computed Properties
- Exact Mass: 181.07144843g/mol
- Monoisotopic Mass: 181.07144843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.2Ų
1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7535163-0.05g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 0.05g |
$1008.0 | 2023-07-09 | ||
| Enamine | EN300-7535163-0.1g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 0.1g |
$1056.0 | 2023-07-09 | ||
| Enamine | EN300-7535163-0.25g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 0.25g |
$1104.0 | 2023-07-09 | ||
| Enamine | EN300-7535163-0.5g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 0.5g |
$1152.0 | 2023-07-09 | ||
| Enamine | EN300-7535163-1.0g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 1.0g |
$1200.0 | 2023-07-09 | ||
| Enamine | EN300-7535163-2.5g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 2.5g |
$2351.0 | 2023-07-09 | ||
| Enamine | EN300-7535163-5.0g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 5.0g |
$3479.0 | 2023-07-09 | ||
| Enamine | EN300-7535163-10.0g |
1-[3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 10.0g |
$5159.0 | 2023-07-09 | ||
| Enamine | EN300-39871296-0.05g |
1-[(1s)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 95.0% | 0.05g |
$1008.0 | 2025-03-10 | |
| Enamine | EN300-39871296-0.1g |
1-[(1s)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine |
2413877-56-0 | 95.0% | 0.1g |
$1056.0 | 2025-03-10 |
1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
Introduction to 1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine (CAS No. 2413877-56-0)
1-[3-(Trifluoromethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine] is a sophisticated organic compound characterized by its intricate bicyclic structure and the presence of a trifluoromethyl group. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2413877-56-0, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development.
The molecular framework of this compound consists of a bicyclo[2.1.1]hexane core, which is a fused three-membered ring system with a six-membered ring attached to one of its sides. This bicyclic scaffold imparts distinct steric and electronic properties to the molecule, making it a valuable candidate for medicinal chemistry investigations. The presence of the trifluoromethyl group further enhances its chemical reactivity and pharmacological profile, as trifluoromethyl-substituted compounds are often associated with improved metabolic stability and enhanced binding affinity to biological targets.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The bicyclo[2.1.1]hexane scaffold, in particular, has been explored for its potential in creating molecules with diverse biological activities. Research studies have demonstrated that such structures can exhibit properties ranging from anti-inflammatory to anticancer effects, depending on their substituent patterns.
The trifluoromethyl group is a key feature that contributes to the pharmacological significance of 1-[3-(Trifluoromethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine]. This group is known to influence the electronic properties of molecules, often increasing their lipophilicity and metabolic stability. These characteristics are particularly valuable in drug design, as they can enhance the compound's ability to cross biological membranes and resist enzymatic degradation.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that 1-[3-(Trifluoromethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine] may interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These interactions could potentially lead to the development of new therapeutic agents for treating a range of diseases.
The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex cyclic structures with high precision. The synthetic route involves multiple steps, including cyclization reactions and functional group transformations, which highlight the expertise required to produce such molecules.
In conclusion, 1-[3-(Trifluoromethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine (CAS No. 2413877-56-0) is a structurally unique and pharmacologically promising compound. Its complex bicyclic framework and the presence of a trifluoromethyl group make it an attractive candidate for further research in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great potential for addressing unmet medical needs.
2413877-56-0 (1-[3-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)